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Compound of Interest

Compound Name: 1,2,6-Trichloronaphthalene

Cat. No.: B15369108

Disclaimer: Specific safety and handling data for 1,2,6-Trichloronaphthalene is limited. The
following guidance is based on information for trichloronaphthalene and other chlorinated
naphthalenes. Researchers should treat this information as a baseline and consult their
institution's safety office for a comprehensive risk assessment.

Personal Protective Equipment (PPE)

When handling 1,2,6-Trichloronaphthalene, a comprehensive approach to personal protection
is crucial to minimize exposure. This includes protection for the respiratory system, hands,
eyes, and body.

Respiratory Protection: A government-approved respirator is necessary to prevent inhalation of
dust or vapors.[1] For concentrations up to 500 ppm, a chemical cartridge respirator with an
organic vapor cartridge is recommended.[2] For higher concentrations or in situations with
inadequate ventilation, a NIOSH-approved self-contained breathing apparatus (SCBA) should
be used.[2]

Hand Protection: Compatible, chemical-resistant gloves are required.[1] It is good practice to
inspect gloves for any signs of degradation before use and to employ proper glove removal
techniques to avoid skin contact.

Eye Protection: Chemical safety goggles or a face shield are necessary to protect against
splashes and dust.[1][2]
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Skin and Body Protection: Appropriate personal protective clothing should be worn to prevent
skin contact.[3] This can range from coveralls to a full chemical-resistant suit, depending on the
scale of the operation and the potential for exposure.[4][5] Contaminated clothing should be
removed immediately and washed before reuse.[6]

Quantitative Exposure Limits

The following table summarizes the available occupational exposure limits for
Trichloronaphthalene. These values should be used as a guide for assessing workplace

exposure.

Organization Exposure Limit Type Value
Permissible Exposure Limit )

OSHA Not established
(PEL)

ACGIH Threshold Limit Value (TLV) Not established
Recommended Exposure Limit )

NIOSH Not established
(REL)

AlIHA ERPG-1/ERPG-2 / ERPG-3 Not established
Immediately Dangerous to Life

IDLH 50 mg/m3

or Health

Source: Occupational Safety and Health Administration[7]

Operational Plan: Handling 1,2,6-Trichloronaphthalene

A systematic approach to handling 1,2,6-Trichloronaphthalene is essential for laboratory
safety.

1. Preparation:
e Ensure a well-ventilated work area, preferably a chemical fume hood.[1]
» Verify that a safety shower and eye wash station are readily accessible.[1]

e Assemble all necessary PPE and ensure it is in good condition.
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o Have spill control materials (e.g., absorbent pads, vermiculite) readily available.[8]
2. Handling:

» Avoid breathing dust and vapors.[1]

e Prevent contact with skin and eyes.[9]

» Do not eat, drink, or smoke in the handling area.[10]

o Keep the container tightly closed when not in use.[1][10]

e Wash hands thoroughly after handling.[1]

3. Spill Response:

e Evacuate the area in case of a significant spill.[1]

o Wear appropriate PPE, including respiratory protection, during cleanup.[1]

o For solid spills, carefully sweep up the material to avoid raising dust, and place it in a sealed
container for disposal.[1]

 For liquid spills, absorb with an inert material like sand or vermiculite and place in a closed
container for disposal.[8]

o Ventilate the spill area and wash the site after material pickup is complete.[1]

Disposal Plan

Proper disposal of 1,2,6-Trichloronaphthalene and contaminated materials is critical to
prevent environmental contamination.

» Dispose of contents and containers in accordance with all local, state, and federal
regulations at an approved waste disposal plant.[10]

e Do not allow the product to enter drains or surface water.[9][11]
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o Contaminated materials, such as gloves, absorbent pads, and disposable clothing, should be
placed in a sealed, labeled container for hazardous waste disposal.

Workflow for Handling and Disposal of 1,2,6-
Trichloronaphthalene
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Caption: Workflow for the safe handling and disposal of 1,2,6-Trichloronaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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